Cas no 2763902-46-9 (3,3-Dimethyl-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 3,3-Dimethyl-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 2763902-46-9
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6070305
• PubChem ID: 165981797
• Update Time: 2025-06-12

3,3-Dimethyl-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• EN300-37343369
• 2763902-46-9
• 3,3-Dimethyl-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• Inchi： 1S/C16H19NO4/c1-4-9-21-15(20)17-13(14(18)19)12-8-6-5-7-11(12)10-16(17,2)3/h4-8,13H,1,9-10H2,2-3H3,(H,18,19)
• InChI Key： WHIHWDKZWSAHAG-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C(C(=O)O)C2C=CC=CC=2CC1(C)C)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 3,3-Dimethyl-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Exploring the Chemical and Pharmaceutical Significance of 3,3-Dimethyl-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2763902-46-9)

In the realm of organic chemistry and pharmaceutical research, 3,3-Dimethyl-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2763902-46-9) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the tetrahydroisoquinoline family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both carboxylic acid and allyloxycarbonyl functional groups in its structure makes it a versatile intermediate in synthetic chemistry and drug development.

Recent trends in pharmaceutical innovation highlight a growing interest in tetrahydroisoquinoline derivatives, particularly those with modifiable functional groups. Researchers are actively exploring how compounds like CAS No. 2763902-46-9 can be utilized in the design of novel therapeutics. For instance, its allyloxycarbonyl moiety offers opportunities for further chemical modifications, making it a valuable building block in peptide synthesis and prodrug development. These applications align with current industry demands for targeted drug delivery systems and biocompatible materials.

From a synthetic perspective, the 3,3-dimethyl substitution on the tetrahydroisoquinoline core enhances the compound's stability, which is critical for high-yield reactions and scale-up processes. This stability is particularly relevant in the context of green chemistry, where minimizing reactive intermediates is a priority. Laboratories focusing on sustainable synthesis often seek compounds like 2763902-46-9 to reduce waste and improve atom economy.

The compound's carboxylic acid group also opens doors to covalent conjugation strategies, a technique widely used in bioconjugation and material science. For example, it can be coupled with amines or alcohols to form amides or esters, respectively, enabling the creation of hybrid molecules with tailored properties. This flexibility is especially valuable in drug discovery, where researchers aim to optimize pharmacokinetics and bioavailability.

In analytical chemistry, 3,3-Dimethyl-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and purity assessment, which are essential for regulatory compliance in pharmaceutical manufacturing. The compound's distinct spectral signatures also make it a useful reference standard in method development.

Beyond its chemical attributes, the growing popularity of AI-driven drug design has spurred interest in 2763902-46-9 as a potential candidate for virtual screening. Computational chemists leverage its 3D structure to predict interactions with biological targets, accelerating the identification of lead compounds. This approach aligns with the broader shift toward data-driven research in the life sciences.

As the scientific community continues to explore the potential of tetrahydroisoquinoline-based compounds, CAS No. 2763902-46-9 stands out as a promising candidate for both academic and industrial applications. Its multifaceted reactivity, combined with the rising demand for specialty chemicals, positions it as a key player in the next generation of fine chemicals and pharmaceutical intermediates.